Cas no 7779-65-9 (Isopentyl cinnamate)

• Product Name: Isopentyl cinnamate
• CAS No: 7779-65-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD00026518
• CID: 47803
• PubChem ID: 5273467
• Update Time: 2025-09-20

Isopentyl cinnamate Chemical and Physical Properties

Names and Identifiers

• Isopentyl cinnamate
• Iso-Amyl Cinnamate
• Isoamyl cinnamate
• cinnamic acid isopentyl ester
• ISOAMYL CINNAMATE,NATURAL
• ISOAMYLCINNAMAT
• IsoamylcinnamateFCC
• ISO-PENTYL CINNAMATE
• Isopentylcinnamat
• Zimtsaeure-isopentylester
• Isopentyl 3-phenyl propenoate
• 3-Phenyl-2-propenoic acid 3-methylbutyl ester
• ISOAMYL CINNAMATE [FHFI]
• 7779-65-9
• Isoamyl cinnamate, natural, >=97%, FG
• CHEBI:191650
• DTXCID405454
• Isopentyl (2E)-3-phenyl-2-propenoate #
• '3-Phenyl-acrylic acid 3-methyl-
• NCGC00257561-01
• Isoamyl cinnamate, >=97%
• JFHCDEYLWGVZMX-CMDGGOBGSA-N
• Isopentyl alcohol, cinnamate
• Cinnamic acid, isopentyl ester
• Isopentyl 3-phenylpropenoate
• Tox21_200007
• EINECS 231-931-2
• UNII-AB60R20S7J
• CHEMBL1900511
• AKOS015914230
• ISOAMYL 3-PHENYL PROPENATE
• CAS-7779-65-9
• A865155
• Isoamyl cinnamate, >=97%, FG
• 3-methylbutyl (2E)-3-phenylprop-2-enoate
• NS00012654
• DTXSID4025454
• AS-57217
• AMYL CINNAMATE [FCC]
• 3-Methylbutyl 3-phenyl-2-propenoate
• isopentyl (E)-3-phenylprop-2-enoate
• Isoamyl beta-phenylacrylate
• ISOAMYL CINNAMATE [INCI]
• 3-Phenyl-acrylic acid, 3-methyl-butyl ester
• SCHEMBL81835
• 2-Propenoic acid, 3-phenyl-, 3-methylbutyl ester, (E)-
• CS-0455650
• AB60R20S7J
• 3-methylbutyl (E)-3-phenylprop-2-enoate
• Isoamyl 3-phenyl propenoate
• NCGC00091309-02
• Q27273837
• FEMA No. 2063
• J-523900
• Isopentyl 3-phenylacrylate
• Isopentyl beta-phenylacrylate
• 85180-66-1
• 2-Propenoic acid, 3-phenyl-, 3-methylbutyl ester
• i-amyl cinnamate
• Isoamyl cinnamate (natural)
• 3-methylbutyl (2E)-3-phenylacrylate
• NCGC00091309-01
• Isoamylcinnamate
• STL453607

• MDL： MFCD00026518
• Inchi： 1S/C14H18O2/c1-12(2)10-11-16-14(15)9-8-13-6-4-3-5-7-13/h3-9,12H,10-11H2,1-2H3/b9-8+
• InChI Key： JFHCDEYLWGVZMX-CMDGGOBGSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1)=O)CCC(C)C

Computed Properties

• Exact Mass: 218.13100
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.2

Experimental Properties

• Color/Form: Colorless viscous liquid
• Density: 0.995
• Boiling Point: 310 ºC
• Flash Point: >110 ºC
• Refractive Index: 1.536
• Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
• Stability/Shelf Life: Stability Combustible. Incompatible with strong oxidizing agents.
• PSA: 26.30000
• LogP: 3.28910
• FEMA: 2063
• Solubility: dissolve in water

Isopentyl cinnamate Security Information

• WGK Germany：2
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters